Cas no 874817-82-0 (1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2))

1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2) structure
874817-82-0 structure
Product name:1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2)
CAS No:874817-82-0
MF:C20H20N2O4
MW:352.383805274963
CID:1897674
PubChem ID:71412722

1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, compd. with 4-methylpyridine (1:2)
    • benzene-1,3-dicarboxylic acid,4-methylpyridine
    • 874817-82-0
    • Benzene-1,3-dicarboxylic acid--4-methylpyridine (1/2)
    • DTXSID80832265
    • Inchi: InChI=1S/C8H6O4.2C6H7N/c9-7(10)5-2-1-3-6(4-5)8(11)12;2*1-6-2-4-7-5-3-6/h1-4H,(H,9,10)(H,11,12);2*2-5H,1H3
    • InChI Key: HHIPTRURBBXXNM-UHFFFAOYSA-N
    • SMILES: CC1=CC=NC=C1.CC1=CC=NC=C1.C1=CC(=CC(=C1)C(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 352.14230712Da
  • Monoisotopic Mass: 352.14230712Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 100Ų

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